2-(Furan-2-ylmethyl)-1-(4-methoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

Specification

• Molecular Formula: C23H17NO5
• Molecular Weight: 387.4 g/mol
• IUPAC Name: 2-(furan-2-ylmethyl)-1-(4-methoxyphenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• Standard InChI: InChI=1S/C23H17NO5/c1-27-15-10-8-14(9-11-15)20-19-21(25)17-6-2-3-7-18(17)29-22(19)23(26)24(20)13-16-5-4-12-28-16/h2-12,20H,13H2,1H3
• Standard InChI Key: YRYSKVVJHWAFAE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2C3=C(C(=O)N2CC4=CC=CO4)OC5=CC=CC=C5C3=O

Introduction

Synthesis Methods

The synthesis of 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones generally involves a one-pot multicomponent reaction. This method is versatile and can accommodate various substituents, including methoxy groups on the aryl aldehydes.

Synthesis Protocol:

• Starting Materials: Aryl aldehydes, primary amines, and methyl o-hydroxybenzoylpyruvate.

• Reaction Conditions: The reaction typically occurs in dry ethanol at room temperature, followed by heating at 40°C for a short period, and then refluxing at 80°C for several hours.

Related Compounds and Biological Activities

Compounds in the chromeno[2,3-c]pyrrole class have been explored for their potential biological activities, including as drug candidates. The incorporation of a furan ring and a methoxyphenyl group could influence the compound's pharmacokinetic properties and biological efficacy.

Table: Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight	Biological Activity
2-(Furan-2-ylmethyl)-1-(4-methoxyphenyl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione	Not specified	Not specified	Potential drug candidate
1-(4-bromophenyl)-2-[2-(4-methoxyphenyl)ethyl]-4a,5,6,7,8,8a-hexahydro-1H-chromeno[2,3-c]pyrrole-3,9-dione	C26H26BrNO4	496.4 g/mol	Not specified
Furan-2-yl-bis(4-methoxyphenyl)methanol	C19H18O4	310.3 g/mol	Not specified